molecular formula C10H9N3O B8693629 6-(2-Methyl-1H-imidazol-1-YL)pyridine-3-carbaldehyde

6-(2-Methyl-1H-imidazol-1-YL)pyridine-3-carbaldehyde

Cat. No.: B8693629
M. Wt: 187.20 g/mol
InChI Key: ZHAXXPPBZWEUHF-UHFFFAOYSA-N
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Description

6-(2-Methyl-1H-imidazol-1-YL)pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9N3O

Molecular Weight

187.20 g/mol

IUPAC Name

6-(2-methylimidazol-1-yl)pyridine-3-carbaldehyde

InChI

InChI=1S/C10H9N3O/c1-8-11-4-5-13(8)10-3-2-9(7-14)6-12-10/h2-7H,1H3

InChI Key

ZHAXXPPBZWEUHF-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CN1C2=NC=C(C=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In dichloromethane (5 mL) was dissolved (6-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl)methanol (340 mg, 1.80 mmol) obtained in Step 2. Dess-Martin periodinane (915 mg, 2.16 mmol) was added and the mixture was stirred at room temperature for 1 hour. To the reaction mixture were added a saturated aqueous sodium bicarbonate solution and a saturated aqueous sodium thiosulfate solution and the mixture was stirred at room temperature for 1 hour. Extraction with dichloromethane and drying over anhydrous sodium sulfate were performed. After filtration, the solvent in the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol=19/1) to give 6-(2-methyl-1H-imidazol-1-yl)nicotinaldehyde (292 mg, 87% yield).
Quantity
915 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
340 mg
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Four

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